Cas no 2229444-34-0 (4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole)
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- EN300-1916361
- 2229444-34-0
- 4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole
-
- Inchi: 1S/C7H10BrN3O2/c1-7(2,4-8)5-3-9-10-6(5)11(12)13/h3H,4H2,1-2H3,(H,9,10)
- InChI Key: FIPKEKXDHUEOHS-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)C1C=NNC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 246.99564g/mol
- Monoisotopic Mass: 246.99564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 74.5Ų
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1916361-1g |
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole |
2229444-34-0 | 1g |
$2152.0 | 2023-09-17 | ||
| Enamine | EN300-1916361-5g |
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole |
2229444-34-0 | 5g |
$6239.0 | 2023-09-17 | ||
| Enamine | EN300-1916361-10g |
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole |
2229444-34-0 | 10g |
$9252.0 | 2023-09-17 | ||
| Enamine | EN300-1916361-0.05g |
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole |
2229444-34-0 | 0.05g |
$1807.0 | 2023-09-17 | ||
| Enamine | EN300-1916361-0.1g |
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole |
2229444-34-0 | 0.1g |
$1893.0 | 2023-09-17 | ||
| Enamine | EN300-1916361-0.25g |
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole |
2229444-34-0 | 0.25g |
$1980.0 | 2023-09-17 | ||
| Enamine | EN300-1916361-0.5g |
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole |
2229444-34-0 | 0.5g |
$2066.0 | 2023-09-17 | ||
| Enamine | EN300-1916361-1.0g |
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole |
2229444-34-0 | 1g |
$2152.0 | 2023-06-01 | ||
| Enamine | EN300-1916361-2.5g |
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole |
2229444-34-0 | 2.5g |
$4216.0 | 2023-09-17 | ||
| Enamine | EN300-1916361-5.0g |
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole |
2229444-34-0 | 5g |
$6239.0 | 2023-06-01 |
4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole
Research Brief on 4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole (CAS: 2229444-34-0) in Chemical Biology and Pharmaceutical Applications
The compound 4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole (CAS: 2229444-34-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This nitro-substituted pyrazole derivative exhibits unique structural features that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of kinase inhibitors and anti-inflammatory agents.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromomethyl group at the 2-position of the pyrazole ring allows for efficient functionalization through nucleophilic substitution reactions, while the nitro group provides an additional handle for further chemical modifications. Researchers reported that derivatives of this compound showed promising in vitro activity against BTK with IC50 values in the low micromolar range.
In the field of antimicrobial research, a recent investigation (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that structural analogs of 4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole exhibit potent activity against drug-resistant bacterial strains. The electron-withdrawing nitro group was found to enhance the compound's ability to penetrate bacterial cell membranes, while the bromine atom facilitated covalent interactions with target proteins. These findings suggest potential applications in addressing antibiotic resistance challenges.
From a synthetic chemistry perspective, the compound has attracted attention for its versatility in multicomponent reactions. A 2024 study in Advanced Synthesis & Catalysis described its use in [3+2] cycloaddition reactions to construct complex heterocyclic scaffolds. The researchers noted that the steric hindrance provided by the 2-methylpropan-2-yl group significantly influences the regioselectivity of these reactions, offering new possibilities for the construction of structurally diverse compound libraries.
Pharmacokinetic studies of related derivatives indicate that the 4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole core structure demonstrates favorable metabolic stability in preclinical models. However, researchers caution that the bromine atom may present potential toxicity concerns that require careful optimization in drug development programs. Current efforts are focused on developing prodrug strategies to mitigate this issue while maintaining the compound's biological activity.
The compound's mechanism of action appears to involve multiple biological targets. Recent proteomics studies suggest that it can modulate various signaling pathways, including NF-κB and MAPK, which may explain its broad-spectrum biological activities. This polypharmacological profile makes it particularly interesting for complex disease targets where multi-target approaches are advantageous.
In conclusion, 4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole represents a valuable chemical scaffold with diverse applications in medicinal chemistry. Its unique combination of reactive groups offers multiple opportunities for structural optimization, while emerging biological data support its potential as a lead compound for various therapeutic areas. Future research directions likely include further exploration of its structure-activity relationships and the development of more selective derivatives with improved pharmacological properties.
2229444-34-0 (4-(1-bromo-2-methylpropan-2-yl)-3-nitro-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)